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For Researchers, Scientists, and Drug Development Professionals

LAS195319 is a potent and selective inhaled inhibitor of the phosphoinositide 3-kinase delta
(PI3KD) isoform, a key enzyme in the signaling pathways of immune cells. The selectivity of a
kinase inhibitor is a critical attribute, as off-target effects can lead to unforeseen toxicities and a
diminished therapeutic window. This guide provides a comparative analysis of the cross-
reactivity profile of LAS195319, offering a valuable resource for researchers and drug
development professionals evaluating its therapeutic potential. Due to the limited publicly
available data on LAS195319, this guide leverages information on other well-characterized
PI3KJd inhibitors, Idelalisib and Umbralisib, to provide a comparative context.

Comparative Selectivity of PI3Kod Inhibitors

The selectivity of PI3K inhibitors is typically assessed by determining their inhibitory
concentration (IC50) or dissociation constant (Kd) against the target isoform (PI3Kd) and other
class | PI3K isoforms (a, B, and y). A higher degree of selectivity is indicated by a significantly
lower IC50 or Kd for the target isoform compared to the others.

While specific quantitative data for LAS195319's cross-reactivity against other PI3K isoforms is
not publicly available, we can infer its expected profile based on its development as a
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"selective" inhibitor. For a meaningful comparison, the table below presents the selectivity
profiles of two other approved PI3Kd inhibitors, Idelalisib and Umbralisib.

PI3Ka PI3KPB PI3Ky PI3Kd Selectiv  Selectiv

Compo . .
d Target (IC50/K (IC50/K (IC50/K (IC50/K ity over ity over
un
d) d) d) d) alp y
LAS1953 PI3KS Data not Data not Data not Data not Data not Data not
19 available available available available available available
>1089 >435-fold
o >664 nM 89 nM 2.5 nM
Idelalisib PI3Kd nM [ >265- 35.6-fold
(IC50) (IC50) (IC50)
(IC50) fold
>1500- >1500-
~225-fold
Umbralisi  PI3K9, fold fold Potent >1500-
) ] selective o ~225-fold
b CKle selective selective (Kd) Inhibition fold
(Kd) (Kd)

Data for Idelalisib and Umbralisib is compiled from publicly available sources.[1] The selectivity
is presented as a fold-difference in potency against the delta isoform compared to other
isoforms.

Understanding the PI3K Signaling Pathway

The PI3K signaling pathway is a crucial intracellular cascade that regulates a multitude of
cellular processes, including cell growth, proliferation, survival, and differentiation. The class |
PI3Ks, which include the a, B, y, and & isoforms, are heterodimeric enzymes composed of a
catalytic and a regulatory subunit. While the a and 8 isoforms are ubiquitously expressed, the &
and y isoforms are predominantly found in hematopoietic cells, making them attractive targets
for immunological and hematological disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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